Cas no 1804034-43-2 (Methyl 2-iodobenzo[d]oxazole-6-acetate)
1804034-43-2 structure
Product Name:Methyl 2-iodobenzo[d]oxazole-6-acetate
CAS No:1804034-43-2
MF:C10H8INO3
MW:317.079895019531
CID:4819294
Update Time:2023-08-19
Methyl 2-iodobenzo[d]oxazole-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-iodobenzo[d]oxazole-6-acetate
-
- Inchi: 1S/C10H8INO3/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3
- InChI Key: YUGZBNDDBSCAOF-UHFFFAOYSA-N
- SMILES: IC1=NC2=CC=C(C=C2O1)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 249
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3
Methyl 2-iodobenzo[d]oxazole-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002264-250mg |
Methyl 2-iodobenzo[d]oxazole-6-acetate |
1804034-43-2 | 98% | 250mg |
$5,574.88 | 2022-04-02 | |
| Alichem | A081002264-500mg |
Methyl 2-iodobenzo[d]oxazole-6-acetate |
1804034-43-2 | 98% | 500mg |
$7,067.29 | 2022-04-02 | |
| Alichem | A081002264-1g |
Methyl 2-iodobenzo[d]oxazole-6-acetate |
1804034-43-2 | 98% | 1g |
$13,814.23 | 2022-04-02 |
Methyl 2-iodobenzo[d]oxazole-6-acetate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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